{[2-(Methoxycarbonyl)phenyl]methyl}(triphenyl)phosphanium bromide

• CAS No.: 60494-73-7
• Molecular Formula: C27H24BrO2P
• Molecular Weight: 491.4 g/mol
• IUPAC Name: (2-methoxycarbonylphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C27H24O2P.BrH/c1-29-27(28)26-20-12-11-13-22(26)21-30(23-14-5-2-6-15-23,24-16-7-3-8-17-24)25-18-9-4-10-19-25;/h2-20H,21H2,1H3;1H/q+1;/p-1
• InChI Key: NCLHNDGKDCGRTH-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C1=CC=CC=C1C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

{[2-(Methoxycarbonyl)phenyl]methyl}(triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C27H24BrO2P and its molecular weight is 491.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

74.2 g of triphenylphosphine (0.28 M) in 200 ml of acetonitrile are added to a solution of 74.5 g of methyl 2-bromomethylbenzoate (0.32 M) in 170 ml of acetonitrile in a 2000 ml reactor. The reaction mixture is refluxed with stirring for one hour and then cooled. 1000 ml of diethyl ether are then added slowly. Stirring is continued for 2 hours. A white precipitate forms. The solid is filtered off and washed with acetone. After drying, 112.6 g of a white powder are obtained (81% yield).

Synthesis routes and methods II

Procedure details

Methyl 2-methylbenzoate was treated successively with N-bromosuccinimide in chloroform and triphenylphosphine in toluene to give (o-methoxycarbonylbenzyl)triphenylphosphonium bromide as a white solid, mp. 230°-234° C., 1H NMR (D6 -DMSO) delta 3.36 (3H,s); 5.47 (2H, br d J 17 Hz) ppm.